Cas no 53120-74-4 (3,3-Dimethylpentane-1,5-diol)

3,3-Dimethylpentane-1,5-diol is a branched-chain diol characterized by its two hydroxyl groups positioned at the terminal ends of a pentane backbone, with methyl substituents at the 3-position. This structure imparts unique steric and electronic properties, making it a versatile intermediate in organic synthesis and specialty chemical applications. Its balanced hydrophobicity and reactivity enable its use in polymer modification, crosslinking agents, and as a building block for fine chemicals. The symmetrical dimethyl substitution enhances thermal and chemical stability, while the primary hydroxyl groups facilitate further functionalization. This compound is particularly valued for its predictable reactivity and compatibility with a range of industrial processes.
3,3-Dimethylpentane-1,5-diol structure
3,3-Dimethylpentane-1,5-diol structure
Product name:3,3-Dimethylpentane-1,5-diol
CAS No:53120-74-4
MF:C7H16O2
MW:132.20074
MDL:MFCD17012071
CID:358010
PubChem ID:12810774

3,3-Dimethylpentane-1,5-diol Chemical and Physical Properties

Names and Identifiers

    • 3,3-Dimethylpentane-1,5-diol
    • 1,5-Pentanediol, 3,3-dimethyl-
    • 3,3-dimethyl-1,5-Pentanediol
    • 3,3-dimethyl-1.5-pentanediol
    • 3,3-dimethylpent-1,5-diol
    • 3,3-dimethylpentan-1,5-diol
    • 3,3-Dimethyl-pentan-1,5-diol
    • 3,3-dimethyl-pentane-1,5-diol
    • AK109793
    • CTK1G1400
    • KB-233902
    • SCHEMBL37771
    • CFEPFAMBMGCTQM-UHFFFAOYSA-N
    • AKOS016009208
    • EN300-209406
    • A1-11046
    • 53120-74-4
    • 3,3-dimethyl-1,5-pentandiol
    • DTXSID90510466
    • SB84526
    • AT18917
    • DS-4474
    • FT-0758985
    • DB-083389
    • MDL: MFCD17012071
    • Inchi: InChI=1S/C7H16O2/c1-7(2,3-5-8)4-6-9/h8-9H,3-6H2,1-2H3
    • InChI Key: CFEPFAMBMGCTQM-UHFFFAOYSA-N
    • SMILES: CC(C)(CCO)CCO

Computed Properties

  • Exact Mass: 132.11508
  • Monoisotopic Mass: 132.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 61.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 0.9744 (rough estimate)
  • Melting Point: 44.24°C (estimate)
  • Boiling Point: 233.16°C (rough estimate)
  • Refractive Index: 1.4580
  • PSA: 40.46

3,3-Dimethylpentane-1,5-diol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
D486615-50mg
3,3-Dimethylpentane-1,5-diol
53120-74-4
50mg
$ 230.00 2022-06-05
Enamine
EN300-209406-0.05g
3,3-dimethylpentane-1,5-diol
53120-74-4 95%
0.05g
$149.0 2023-09-16
Enamine
EN300-209406-10.0g
3,3-dimethylpentane-1,5-diol
53120-74-4 95%
10g
$1225.0 2023-05-31
TRC
D486615-10mg
3,3-Dimethylpentane-1,5-diol
53120-74-4
10mg
$ 70.00 2022-06-05
Enamine
EN300-209406-0.5g
3,3-dimethylpentane-1,5-diol
53120-74-4 95%
0.5g
$499.0 2023-09-16
Aaron
AR00DH29-500mg
3,3-Dimethyl-1,5-pentanediol
53120-74-4 95%
500mg
$712.00 2025-02-27
Enamine
EN300-209406-10g
3,3-dimethylpentane-1,5-diol
53120-74-4 95%
10g
$1225.0 2023-09-16
Enamine
EN300-209406-1g
3,3-dimethylpentane-1,5-diol
53120-74-4 95%
1g
$639.0 2023-09-16
1PlusChem
1P00DGTX-100mg
3,3-Dimethyl-1,5-pentanediol
53120-74-4 95%
100mg
$327.00 2024-04-30
1PlusChem
1P00DGTX-500mg
3,3-Dimethyl-1,5-pentanediol
53120-74-4 95%
500mg
$673.00 2025-02-26

Additional information on 3,3-Dimethylpentane-1,5-diol

Comprehensive Overview of 3,3-Dimethylpentane-1,5-diol (CAS No. 53120-74-4): Properties, Applications, and Industry Trends

3,3-Dimethylpentane-1,5-diol (CAS No. 53120-74-4) is a versatile organic compound with a unique molecular structure, featuring two hydroxyl groups at the terminal positions and a branched alkyl chain. This diol is increasingly gaining attention in industrial and research applications due to its balanced hydrophilicity and lipophilicity, making it a valuable intermediate in polymer synthesis, coatings, and specialty chemicals. The compound’s molecular formula C7H16O2 and molecular weight 132.20 g/mol contribute to its adaptability in formulations requiring controlled viscosity and solubility.

In recent years, the demand for sustainable chemical alternatives has driven interest in 3,3-Dimethylpentane-1,5-diol. Researchers are exploring its potential as a bio-based platform chemical, aligning with global trends toward greener chemistry. Its low toxicity and biodegradability profile further enhance its appeal for use in eco-friendly coatings and adhesives, addressing consumer preferences for environmentally responsible products. Notably, the compound’s branching structure imparts improved thermal stability, a critical factor for high-performance materials.

The synthesis of 3,3-Dimethylpentane-1,5-diol typically involves catalytic hydrogenation or reduction processes, with advancements in catalyst efficiency being a hot topic in patent literature. Industry stakeholders frequently search for cost-effective production methods and scalable synthesis routes, reflecting the compound’s growing commercial relevance. Additionally, its role as a polyol precursor in polyurethane systems has sparked innovation in flexible foams and elastomers, where mechanical properties and durability are paramount.

From an analytical perspective, 53120-74-4 is characterized by techniques such as GC-MS, NMR spectroscopy, and HPLC, ensuring purity and consistency for end-use applications. Quality control remains a priority, as impurities can affect downstream performance in pharmaceutical excipients or cosmetic formulations, another area where this diol shows promise due to its mild skin compatibility.

Emerging applications of 3,3-Dimethylpentane-1,5-diol include its use in energy storage systems, where its derivatization into electrolytes is under investigation for next-generation batteries. This aligns with the surge in searches for advanced battery materials and renewable energy solutions. Furthermore, its potential in 3D printing resins highlights its cross-industry versatility, catering to the rapid prototyping market’s demand for high-resolution and durable materials.

Regulatory compliance and safety data sheets (SDS) for CAS No. 53120-74-4 emphasize proper handling to avoid irritation, though it is not classified as hazardous under major chemical inventories. This regulatory clarity supports its adoption in diverse sectors without restrictive oversight, a key consideration for manufacturers navigating global supply chains.

In summary, 3,3-Dimethylpentane-1,5-diol represents a dynamic intersection of innovation and practicality. Its multifaceted applications—from green chemistry to advanced materials—position it as a compound of enduring relevance. As industries prioritize sustainability and performance, this diol’s role is poised to expand, driven by ongoing research and evolving market needs.

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